Cas no 886766-40-1 (6,9-Diaza-spiro[4.5]decane-6-carboxylic acid tert-butyl ester)

• Product Name: 6,9-Diaza-spiro[4.5]decane-6-carboxylic acid tert-butyl ester
• CAS No: 886766-40-1
• MF: C₁₃H₂₄N₂O₂
• MW: 240.341863632202
• MDL: MFCD08685936
• CID: 4778817
• Update Time: 2026-02-27

6,9-Diaza-spiro[4.5]decane-6-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• 6,9-DIAZA-SPIRO[4.5]DECANE-6-CARBOXYLIC ACID TERT-BUTYL ESTER
• TERT-BUTYL 6,9-DIAZASPIRO[4.5]DECANE-6-CARBOXYLATE
• 6,9-Diazaspiro[4.5]decane-6-carboxylic acid, 1,1-dimethylethyl ester
• 3397AJ
• AB46151
• 6,9-Diaza-spiro[4.5]decane-6-carboxylic acid tert-butyl ester

• MDL： MFCD08685936
• Inchi： 1S/C13H24N2O2/c1-12(2,3)17-11(16)15-9-8-14-10-13(15)6-4-5-7-13/h14H,4-10H2,1-3H3
• InChI Key： ZFRIOZGQSDKGRT-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCNCC21CCCC2)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 290
• XLogP3: 1.5
• Topological Polar Surface Area: 41.6

Additional information on 6,9-Diaza-spiro[4.5]decane-6-carboxylic acid tert-butyl ester

Recent Advances in the Application of 6,9-Diaza-spiro[4.5]decane-6-carboxylic acid tert-butyl ester (CAS: 886766-40-1) in Chemical Biology and Pharmaceutical Research

The compound 6,9-Diaza-spiro[4.5]decane-6-carboxylic acid tert-butyl ester (CAS: 886766-40-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and versatile applications. This spirocyclic compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly in the development of novel therapeutics targeting neurological disorders and infectious diseases. Recent studies have highlighted its potential as a scaffold for drug discovery, owing to its ability to modulate protein-protein interactions and enzyme activities.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the utility of 6,9-Diaza-spiro[4.5]decane-6-carboxylic acid tert-butyl ester as a precursor for the synthesis of potent gamma-secretase modulators. These modulators showed promising results in reducing amyloid-beta peptide production, a key pathological feature of Alzheimer's disease. The study emphasized the compound's role in improving blood-brain barrier permeability and its favorable pharmacokinetic properties, making it a valuable candidate for central nervous system (CNS) drug development.

Another significant application was reported in the field of antiviral research. A 2024 publication in Bioorganic & Medicinal Chemistry Letters described the use of this compound in the development of novel HIV-1 protease inhibitors. The spirocyclic structure provided enhanced binding affinity to the protease active site while maintaining metabolic stability. This research opens new avenues for addressing drug resistance issues in antiretroviral therapy.

The synthetic versatility of 6,9-Diaza-spiro[4.5]decane-6-carboxylic acid tert-butyl ester has also been explored in recent medicinal chemistry campaigns. Its tert-butyl ester group serves as a protective moiety that can be selectively removed under mild conditions, allowing for further functionalization at the carboxylic acid position. This feature has been particularly valuable in combinatorial chemistry approaches for library generation.

From a structural perspective, the compound's rigid spirocyclic core offers conformational constraints that are beneficial for designing selective ligands. Recent computational studies have mapped its pharmacophoric features and identified potential binding modes with various biological targets. These insights are guiding the rational design of next-generation therapeutics with improved target specificity and reduced off-target effects.

Looking forward, the unique properties of 6,9-Diaza-spiro[4.5]decane-6-carboxylic acid tert-butyl ester position it as a valuable building block in fragment-based drug discovery and PROTAC (Proteolysis Targeting Chimera) development. Several pharmaceutical companies have included derivatives of this compound in their preclinical pipelines, particularly for CNS disorders and oncology indications. Continued research is expected to uncover additional applications of this versatile scaffold in addressing unmet medical needs.